4-bromo-3-ethoxy-N-propan-2-ylbenzenesulfonamide

• IUPAC Name: 4-bromo-3-ethoxy-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C11H16BrNO3S/c1-4-16-11-7-9(5-6-10(11)12)17(14,15)13-8(2)3/h5-8,13H,4H2,1-3H3
• InChI Key: VXYQDGLTVWRBGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)NC(C)C)Br
• Molecular Formula: C11H16BrNO3S
• Molecular Weight: 322.22 g/mol

Description

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of organic compounds.

Chemical Reactions Analysis

This would involve studying how the compound reacts with other substances. The functional groups present in the molecule (like the bromine, ethoxy, and propan-2-yl groups) would largely determine its reactivity.

Physical And Chemical Properties Analysis

This would involve looking at properties like the compound’s melting point, boiling point, solubility in different solvents, and stability under various conditions.

Mechanism of Action

If this compound has biological activity, its mechanism of action would be studied in a biological context. This could involve looking at what biological targets it interacts with and how it affects them.

Safety and Hazards

Safety data sheets (SDS) are typically used to understand the safety and hazards associated with a chemical compound. They provide information on physical and chemical hazards, health hazards, safe handling practices, and emergency procedures.

Future Directions

Future research on this compound would likely depend on its properties and potential applications. For example, if it has biological activity, it could be studied further as a potential therapeutic agent.